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Compound of Interest

Compound Name: CP-66948

Cat. No.: B1669554

For the attention of researchers, scientists, and drug development professionals, this technical
overview consolidates the currently available public information on the chemical entity
designated as CP-66948. While a definitive chemical structure has been identified, a
comprehensive biological and experimental profile remains elusive in publicly accessible
scientific literature.

Core Chemical Structure

CP-66948 is a small molecule with the molecular formula C13H20N6S. The structural identity
of the compound is detailed below, providing a foundational reference for any future research
or comparative analysis.

Identifier Value
Molecular Formula C13H20N6S
SMILES CCCCCNC(=N)Nci1nc(csl)-c2c[nH]c(C)n2

InChl=1S/C13H20N6S/c1-3-4-5-6-15-12(14)19-
InChl 13-18-11(8-20-13)10-7-16-9(2)17-10/h7-8H,3-
6H2,1-2H3,(H,16,17)(H3,14,15,18,19)

InChlKey OZSXWXGDJLBIQO-UHFFFAQOYSA-N
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Biological Activity and Mechanism of Action: A
Knowledge Gap

Extensive searches of public scientific databases and literature have yielded no specific
information regarding the biological activity or mechanism of action of the compound
designated CP-66948. The identifier "CP-66948" does not appear to be associated with any
published research detailing its pharmacological properties, therapeutic targets, or efficacy in
any experimental models.

Similarly, searches based on its chemical structure (SMILES string) did not retrieve any
publications that specifically investigate this molecule. While the structure contains thiazole and
imidazole moieties, which are present in many biologically active compounds, the specific
arrangement and substitution pattern of CP-66948 do not correspond to any well-characterized
agent in the public domain.

Experimental Protocols

Consistent with the absence of published biological data, there are no publicly available
experimental protocols for the synthesis, purification, or use of CP-66948 in biological assays.

Logical Relationship Diagram: The Information Void

The following diagram illustrates the current state of knowledge regarding CP-66948,
highlighting the identified chemical structure and the absence of associated biological or
experimental data.
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Chemical Structure C13H20N6S SMILES: CCCCCNC(=N)Nclnc(csl)-c2c[nH]c(C)n2

CP-66948 Chemical Entity

lacks g Biological Activity & MoA No Public Data Available

lacks
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Click to download full resolution via product page
Figure 1. Current knowledge status of CP-66948.

Conclusion

The chemical entity designated as CP-66948 has a defined chemical structure, which is
publicly accessible. However, this technical overview must conclude that there is a significant
information void regarding its biological properties and any associated experimental
procedures. It is plausible that CP-66948 represents an internal or proprietary compound from
a chemical library that has not been the subject of published academic or industrial research.
Professionals seeking to work with this compound should be aware that they may be venturing
into entirely novel scientific territory, with no prior art to guide their investigations.

 To cite this document: BenchChem. [Unraveling the Enigmatic Chemical Identity of CP-
66948]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669554#what-is-the-chemical-structure-of-cp-
66948]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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